Cas no 215921-07-6 (L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester)

• Product name: L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
• CAS No: 215921-07-6
• MF: C₁₄H₁₆NO₅-
• MW: 278.28054
• CID: 1402485
• PubChem ID: 71358236

L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
• (2S)-5-methoxy-5-oxo-2-[(2-phenylacetyl)amino]pentanoate
• (2S)-5-Methoxy-5-oxo-2-(2-phenylacetamido)pentanoate
• 215921-07-6
• DTXSID60782254

• Inchi： InChI=1S/C14H17NO5/c1-20-13(17)8-7-11(14(18)19)15-12(16)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,16)(H,18,19)/p-1/t11-/m0/s1
• InChI Key： SMSFOZNMGQSUFI-NSHDSACASA-M
• SMILES： COC(=O)CCC(C(=O)[O-])NC(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 278.10288
• Monoisotopic Mass: 278.10284761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.53